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Compound of Interest

Compound Name: 4-(Benzo[d]oxazol-2-yl)aniline

Cat. No.: B1265743 Get Quote

Essential Safety and Handling Guide for 4-
(Benzo[d]oxazol-2-yl)aniline
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-(Benzo[d]oxazol-2-yl)aniline.

The following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical from acquisition to disposal.

Chemical Profile:

IUPAC Name: 4-(1,3-benzoxazol-2-yl)aniline

CAS Number: 20934-81-0

Molecular Formula: C₁₃H₁₀N₂O

Molecular Weight: 210.24 g/mol

Appearance: Solid

Hazard Summary:

4-(Benzo[d]oxazol-2-yl)aniline is classified as harmful if swallowed and causes serious eye

irritation. It may also cause skin and respiratory tract irritation.[1] As with many aromatic
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amines, there is a potential for skin sensitization and other health effects with prolonged or

repeated exposure.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-(Benzo[d]oxazol-2-yl)aniline to

minimize exposure. The following table summarizes the required PPE for various laboratory

operations.

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Transferring

(Solid)

Safety glasses

with side shields

or chemical

splash goggles.

[3][4]

Nitrile or

neoprene gloves.

Inspect gloves

prior to use.[3]

Laboratory coat,

fully buttoned.[3]

Recommended

to handle in a

fume hood. If not

feasible, a

NIOSH-approved

respirator for

particulates may

be necessary.[3]

In Solution (e.g.,

preparing

solutions,

running

reactions)

Chemical splash

goggles. A face

shield is

recommended if

there is a splash

hazard.[3][5]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Consult

manufacturer's

compatibility

chart.[5]

Chemical-

resistant

laboratory coat

or apron over a

standard lab

coat.[5]

Work should be

conducted in a

certified chemical

fume hood.[6]

Accidental Spill

Cleanup

Chemical splash

goggles and a

face shield.[3]

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls,

depending on the

spill size.

A NIOSH-

approved

respirator with

appropriate

cartridges for

organic vapors

and particulates.

[7][8]
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance is located within a chemical fume hood or a ventilated

balance enclosure.

Verify that the chemical fume hood is functioning correctly (check airflow monitor).

Prepare all necessary glassware and equipment before handling the chemical.

Have a designated waste container for 4-(Benzo[d]oxazol-2-yl)aniline waste readily

accessible.

2. Weighing and Transfer:

Don the appropriate PPE as outlined in the table above.

Carefully weigh the desired amount of 4-(Benzo[d]oxazol-2-yl)aniline on weighing paper or

in a suitable container within the fume hood.

Avoid generating dust.[9]

Transfer the solid to the reaction vessel or solvent container.

Use a spatula to aid in the transfer, and decontaminate the spatula after use.

3. Dissolution and Reaction:

Add the solvent to the solid within the fume hood.

If heating is required, use a controlled heating mantle and ensure the setup is secure.

Keep the reaction vessel closed to prevent the release of vapors.

4. Post-Reaction Work-up and Purification:
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All subsequent steps, including extraction, filtration, and chromatography, must be performed

within a chemical fume hood.

Handle all solutions containing the compound with the same level of precaution as the pure

substance.

Disposal Plan: Step-by-Step Waste Management
1. Waste Segregation and Collection:

Solid Waste: Collect unused 4-(Benzo[d]oxazol-2-yl)aniline, contaminated weighing paper,

gloves, and other disposable materials in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect all solutions containing 4-(Benzo[d]oxazol-2-yl)aniline in a separate,

sealed, and labeled hazardous liquid waste container. Do not mix with incompatible waste

streams.

Sharps Waste: Any contaminated needles or other sharps must be disposed of in a

designated sharps container.

2. Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name "4-
(Benzo[d]oxazol-2-yl)aniline," and the associated hazards (e.g., Toxic, Irritant).

3. Storage:

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.[9]

4. Disposal:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office.[9] Follow all local, state, and federal regulations for hazardous waste disposal.

[9] Do not pour this chemical down the drain.[10]
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Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][11]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[11][12]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9][12]
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Caption: Workflow for handling and disposal of 4-(Benzo[d]oxazol-2-yl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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